Cas no 114712-03-7 (Pentanoic acid, 2-hydroxy-4-methyl-, 2-oxo-2-phenylethyl ester, (2S)-)

• Product Name: Pentanoic acid, 2-hydroxy-4-methyl-, 2-oxo-2-phenylethyl ester, (2S)-
• CAS No: 114712-03-7
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1202556
• Update Time: 2024-08-05

Pentanoic acid, 2-hydroxy-4-methyl-, 2-oxo-2-phenylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-hydroxy-4-methyl-, 2-oxo-2-phenylethyl ester, (2S)-

• Inchi： 1S/C14H18O4/c1-10(2)8-12(15)14(17)18-9-13(16)11-6-4-3-5-7-11/h3-7,10,12,15H,8-9H2,1-2H3/t12-/m0/s1
• InChI Key： HAADACDCNSSMHG-LBPRGKRZSA-N
• SMILES： C(OCC(=O)C1=CC=CC=C1)(=O)[C@@H](O)CC(C)C

Computed Properties

• Exact Mass: 250.12054

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 378.1±17.0 °C(Predicted)
• PSA: 63.6
• pka: 12.84±0.20(Predicted)